Cas no 62664-76-0 (Cyclohexaneacetic acid, 1-(ethoxycarbonyl)-2-propyl-, ethyl ester)

• Product Name: Cyclohexaneacetic acid, 1-(ethoxycarbonyl)-2-propyl-, ethyl ester
• CAS No: 62664-76-0
• MF: C₁₆H₂₈O₄
• MW: 284.391125679016
• CID: 436124
• PubChem ID: 12321602
• Update Time: 2025-04-19

Cyclohexaneacetic acid, 1-(ethoxycarbonyl)-2-propyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneacetic acid, 1-(ethoxycarbonyl)-2-propyl-, ethyl ester
• ethyl 1-(2-ethoxy-2-oxoethyl)-2-propylcyclohexane-1-carboxylate
• DTXSID60488663
• 62664-76-0

• Inchi： 1S/C16H28O4/c1-4-9-13-10-7-8-11-16(13,15(18)20-6-3)12-14(17)19-5-2/h13H,4-12H2,1-3H3
• InChI Key： NTPCZUMSJWYCQY-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(CC(=O)OCC)CCCCC1CCC)=O

Computed Properties

• Exact Mass: 284.19884
• Monoisotopic Mass: 284.19875937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6